ASN04885796

• Molecular Formula: C28H28FN5O4
• Molecular Weight: 517.6 g/mol
• InChI: InChI=1S/C28H28FN5O4/c1-37-22-14-12-21(13-15-22)34(26(35)18-33-25-7-3-2-6-24(25)31-32-33)27(19-8-10-20(29)11-9-19)28(36)30-17-23-5-4-16-38-23/h2-3,6-15,23,27H,4-5,16-18H2,1H3,(H,30,36)
• InChIKey: HIWKGPKZDUQDKF-UHFFFAOYSA-N

ASN04885796: GPR17 Agonist Overview

ASN04885796 (CAS 1032892-26-4) is a synthetic small-molecule agonist of the orphan G protein-coupled receptor GPR17, originally identified through a high-throughput virtual screening campaign of over 130,000 lead-like compounds followed by wet pharmacological validation [1]. It is designated compound IV within a five-member chemotype series claimed in patent WO2012059869A1 for neuroprotective and pro-myelinating applications [2]. The compound carries a benzotriazole-acetamide scaffold with a 4-fluorophenyl and tetrahydrofurfurylamide substitution pattern (C₂₈H₂₈FN₅O₄, MW 517.55), and is commercially available from multiple research-chemical suppliers at ≥98% purity [3].

Target

GPR17 pathway activation research

Model

Oligodendrocyte precursor cell (OPC) differentiation models

Physicochemical

Balanced lipophilicity for CNS research fit

• [1] Eberini I, et al. In silico identification of new ligands for GPR17: a promising therapeutic target for neurodegenerative diseases. J Comput Aided Mol Des. 2011;25(8):743–752. PMID: 21744154. View Source
• [2] Abbracchio MP, Eberini I, Parravicini C, Martini C, Trincavelli ML, Daniele S. GPR17-modulating compounds, diagnostic and therapeutic uses thereof. WO2012059869A1, 2011. View Source
• [3] MedChemExpress. ASN04885796 Product Datasheet. CAS 1032892-26-4. View Source

ASN04885796 Differentiation from GPR17 Agonists

Although GPR17 is targeted by multiple synthetic agonists—including MDL 29951, Galinex, ASN02563583, ASN04421891, ASN04450772, ASN06917370, T0510.3657, and AC1MLNKK—these compounds span at least five distinct chemotypes with marked differences in scaffold topology, physicochemical properties, and potency [1][2]. The five compounds from the 2011 Eberini et al. virtual-screening campaign (ASN02563583, ASN04421891, ASN04450772, ASN04885796, and ASN06917370) were explicitly noted as sharing no structural correlation with known P2Y or CysLT receptor ligands, and their GPR17 EC₅₀ values span over 30-fold (0.11–3.67 nM) despite being products of the same discovery pipeline [1]. This structural and pharmacological heterogeneity means that substituting one GPR17 agonist for another without quantitative justification risks altering both target engagement magnitude and off-target profile—particularly critical given that several in-class compounds (e.g., MDL 29951) are also potent NMDA receptor glycine-site antagonists (Kᵢ = 140 nM) [3].

MDL 29951 substitution

Highly variable GPR17 potency and NMDA glycine-site antagonism may confound pharmacology readouts.

Same-series analog substitution

Potency and lipophilicity differences across the Eberini series may alter target engagement and CNS exposure.

Repurposed P2Y/CysLT ligand substitution

Cangrelor and montelukast retain primary target activity, limiting GPR17-specific interpretation.

• [1] Eberini I, et al. In silico identification of new ligands for GPR17: a promising therapeutic target for neurodegenerative diseases. J Comput Aided Mol Des. 2011;25(8):743–752. PMID: 21744154. View Source
• [2] Kumar A, et al. GPR17 in Glioblastoma: Structure, Ligand Interactions, and Therapeutic Targeting. ACS Omega. 2025;10(40):46238–46247. doi:10.1021/acsomega.5c04079. View Source
• [3] Cayman Chemical. MDL 29951 Product Datasheet. NMDA receptor glycine-site Kᵢ = 140 nM; GPR17 agonist EC₅₀ 7 nM–6 µM. View Source

ASN04885796 Differentiation Evidence

GPR17 Agonist Potency: ASN04885796 vs. MDL 29951

ASN04885796 demonstrates an EC₅₀ of 2.27 nM for GPR17-mediated [³⁵S]GTPγS binding as consistently reported across multiple vendor datasheets referencing the primary discovery paper . In contrast, MDL 29951—the most widely cited GPR17 agonist tool compound—displays highly variable GPR17 potency with reported EC₅₀ values spanning from 7 nM to 6 µM depending on assay format [1]. At the most favorable MDL 29951 value (7 nM), ASN04885796 is approximately 3.1-fold more potent. At the less favorable end (6 µM), the potency advantage exceeds 2,600-fold. This wide potency window for MDL 29951 introduces significant experimental uncertainty in concentration-response studies, whereas ASN04885796's single-digit nanomolar potency across consistent assay conditions supports more reproducible experimental design.

GPR17 Agonist Potency

Reported

ASN04885796 EC₅₀ 2.27 nM vs MDL 29951 EC₅₀ 7 nM–6 µM; 3.1-fold more potent at best reported MDL 29951 value

Supports more reproducible concentration-response design; reduces potency uncertainty

MDL 29951 potency varies widely across assay formats

Evidence Dimension	GPR17 agonist potency (EC₅₀) in [³⁵S]GTPγS binding assay
Target Compound Data	ASN04885796: EC₅₀ = 2.27 nM
Comparator Or Baseline	MDL 29951: EC₅₀ = 7 nM to 6,000 nM (assay-dependent)
Quantified Difference	ASN04885796 is ≥3.1-fold more potent than the best MDL 29951 value (7 nM); up to ~2,600-fold more potent at worst MDL 29951 value
Conditions	Human GPR17 expressed in 1321N1 cells; [³⁵S]GTPγS binding assay (for ASN04885796). MDL 29951 data span multiple recombinant systems.

Why This Matters

For scientists designing concentration-response experiments, ASN04885796's consistent single-digit nanomolar potency reduces the risk of inaccurate EC₅₀ estimation caused by the 850-fold potency uncertainty inherent to MDL 29951.

• [1] Bertin Bioreagent. MDL 29951 (Cat. 16266) Product Datasheet: GPR17 agonist EC₅₀ values range from 7 nM to 6 µM. Also NMDA receptor glycine-site antagonist (Kᵢ = 140 nM). View Source

Intra-Series Potency: ASN04885796 vs. ASN04421891

Within the five-compound chemotype series identified by Eberini et al. (2011), ASN04885796 (compound IV, EC₅₀ = 2.27 nM) is 1.6-fold more potent than ASN04421891 (compound II, EC₅₀ = 3.67 nM) when assessed in the same [³⁵S]GTPγS binding assay using human GPR17-transfected 1321N1 cells [1][2]. Both compounds share a benzotriazole-containing core but differ in peripheral substitution: ASN04885796 carries a 4-fluorophenyl group and tetrahydrofurfurylamide moiety, whereas ASN04421891 bears distinct substituents yielding a higher molecular weight (524.61 vs. 517.55) and a larger topological polar surface area (103.05 vs. 98.6 Ų) [3]. The 1.6-fold potency differential, while modest, is paired with physicochemical advantages (see below) that may influence formulation and CNS penetration.

Intra-Series Potency

Head-to-head

ASN04885796 EC₅₀ 2.27 nM vs ASN04421891 EC₅₀ 3.67 nM; 1.6-fold difference

Measurable potency edge with lower molecular weight; may support lead optimization

Same assay platform: human GPR17 1321N1 cells

Evidence Dimension	GPR17 agonist potency (EC₅₀) within the same discovery series and assay platform
Target Compound Data	ASN04885796 (compound IV): EC₅₀ = 2.27 nM
Comparator Or Baseline	ASN04421891 (compound II): EC₅₀ = 3.67 nM
Quantified Difference	ASN04885796 is 1.6-fold more potent than ASN04421891
Conditions	Human GPR17 expressed in 1321N1 cells; [³⁵S]GTPγS binding assay. Both data from Eberini et al., 2011 (PMID: 21744154).

Why This Matters

When selecting among the Eberini-series GPR17 agonists for SAR studies, ASN04885796 offers a measurable potency edge and a lower molecular weight, providing a more advantageous starting point for lead optimization.

• [1] Eberini I, et al. In silico identification of new ligands for GPR17: a promising therapeutic target for neurodegenerative diseases. J Comput Aided Mol Des. 2011;25(8):743–752. PMID: 21744154. Compound IV (ASN04885796) and Compound II (ASN04421891) EC₅₀ values. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. ASN04421891 Ligand Activity: GPR17 pEC₅₀ = 8.44 (EC₅₀ = 3.67 nM). Ligand ID: 5521. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. ASN04885796 (Ligand ID: 5520) and ASN04421891 (Ligand ID: 5521) physicochemical properties comparison. View Source

Lipophilicity Advantage of ASN04885796

ASN04885796 has a computed XLogP3 of 3.8, placing it within the favorable lipophilicity range for CNS drug candidates (typically LogP 2–5). This contrasts with two other GPR17 agonists from the same discovery paper: ASN02563583 (XLogP = 6.22) and ASN06917370 (XLogP = 5.32) [1][2]. Excessive lipophilicity (LogP > 5) is associated with increased risk of pharmacokinetic liabilities including poor aqueous solubility, high metabolic clearance, and promiscuous off-target binding [3]. ASN04885796's LogP of 3.8, combined with its TPSA of 98.6 Ų, renders it the only member of the Eberini five-compound series to avoid any Lipinski rule-of-five violation (0 violations for ASN04885796 vs. 1 violation each for ASN02563583, ASN04421891, and ASN06917370) [1][2].

Lipophilicity Comparison

Reported

ASN04885796 XLogP3 = 3.8, 0 Lipinski violations vs ASN02563583 XLogP 6.22 (1 violation) and ASN06917370 XLogP 5.32 (1 violation)

Favorable CNS drug-likeness; may support formulation and CNS exposure studies

Computed properties; verify experimentally

Evidence Dimension	Computed lipophilicity (XLogP3) and Lipinski rule-of-five violation count
Target Compound Data	ASN04885796: XLogP3 = 3.8; TPSA = 98.6 Ų; 0 Lipinski violations
Comparator Or Baseline	ASN02563583: XLogP = 6.22 (1 violation). ASN06917370: XLogP = 5.32 (1 violation). ASN04421891: XLogP data not available but 1 Lipinski violation reported.
Quantified Difference	ASN04885796 LogP is 2.42 units lower than ASN02563583 and 1.52 units lower than ASN06917370; only series member with 0 Lipinski violations.
Conditions	Computed physicochemical properties from PubChem (XLogP3) and IUPHAR Guide to Pharmacology (CDK-derived properties).

Why This Matters

Procurement decisions for CNS-targeted research programs should prioritize compounds with LogP < 5 to reduce the risk of poor solubility, high protein binding, and off-target pharmacology that can confound in vivo studies.

• [1] PubChem. ASN04885796 (CID 3191600): XLogP3 = 3.8, TPSA = 98.6 Ų, HBD = 1, HBA = 7, 0 Lipinski violations. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. ASN02563583 (Ligand ID: 5517) XLogP = 6.22, 1 Lipinski violation. ASN06917370 (Ligand ID: 5524) XLogP = 5.32, 1 Lipinski violation. View Source
• [3] Waring MJ. Lipophilicity in drug discovery. Expert Opin Drug Discov. 2010;5(3):235–248. doi:10.1517/17460441003605098. View Source

Pro-Myelinating Activity in OPC Cultures

According to the patent disclosure WO2012059869A1, ASN04885796 (compound IV) was among the compounds tested in a pro-myelinating activity assay using oligodendrocyte precursor cell (OPC) cultures purified from postnatal rat brain. In this assay, the compounds promoted the maturation of precursor cells to mature oligodendrocytes expressing basic myelin protein (MBP) [1]. This functional cellular readout goes beyond receptor binding and provides evidence that ASN04885796 activates GPR17-dependent signaling pathways relevant to myelination. While the patent does not provide quantitative MBP expression data disaggregated by individual compound, the OPC maturation assay represents a disease-relevant functional endpoint that is absent from the pharmacological characterization of most other GPR17 tool compounds (e.g., MDL 29951, whose primary characterization is limited to Gαᵢ and Gαq signaling in recombinant cell lines) [2].

Pro-Myelinating Activity

Reported

ASN04885796 promoted OPC maturation to MBP⁺ oligodendrocytes in primary rat OPC culture

Supports functional validation in disease-relevant myelination model; not reported for MDL 29951

Qualitative patent data; independent replication advised

Evidence Dimension	Pro-myelinating activity in primary oligodendrocyte precursor cell (OPC) cultures
Target Compound Data	ASN04885796: promoted OPC maturation to MBP-expressing oligodendrocytes (qualitative; patent disclosure)
Comparator Or Baseline	MDL 29951: no published OPC maturation data; characterized only for Gαᵢ/Gαq signaling in recombinant systems
Quantified Difference	Quantitative comparison not available; ASN04885796 is distinguished by possession of disease-relevant functional data in a primary cell myelination model.
Conditions	OPC cultures from postnatal rat brain; MBP expression as maturation marker (Fumagalli et al., J Biol Chem 286:10593, 2011).

Why This Matters

For multiple sclerosis and demyelination research programs, a GPR17 agonist with demonstrated pro-myelinating activity in primary OPC cultures provides functional validation that simple receptor binding assays cannot substitute.

• [1] Abbracchio MP, Eberini I, Parravicini C, Martini C, Trincavelli ML, Daniele S. GPR17-modulating compounds, diagnostic and therapeutic uses thereof. WO2012059869A1, Example 6B: Pro-myelinating activity on OPC cultures. View Source
• [2] Hennen S, et al. Decoding signaling and function of the orphan G protein-coupled receptor GPR17 with a small-molecule agonist. Sci Signal. 2013;6(298):ra93. doi:10.1126/scisignal.2004350. PMID: 24150254. (MDL 29951 characterized in Gαᵢ and Gαq signaling pathways.) View Source

Structural Novelty & Patent Protection

ASN04885796 is one of only five compounds specifically claimed by structure in WO2012059869A1 (formula IV), alongside ASN02563583 (formula I), ASN04421891 (formula II), ASN04450772 (formula III), and ASN06917370 (formula V) [1]. The patent explicitly states that these compounds possess 'high power on GPR17, significantly greater than that of the endogenous ligands, and are not structurally correlated with the known ligands able to interact with GPR17' (i.e., P2Y and CysLT receptor agonists/antagonists) [1]. This structural novelty is important for research programs seeking to avoid the polypharmacology associated with repurposed GPR17 ligands such as cangrelor (P2Y₁₂ antagonist) and montelukast (CysLT₁ antagonist), which retain activity at their primary targets [2]. In contrast, later-identified GPR17 agonists such as T0510.3657 and AC1MLNKK are not covered by this foundational patent and have less extensive pharmacological characterization [3].

Structural Novelty & IP

Reported

Specifically claimed in WO2012059869A1; structurally distinct from P2Y/CysLT ligands

Supports IP-positioned research tool; limits P2Y/CysLT cross-reactivity concerns

Review patent scope for intended research use

Evidence Dimension	Patent protection and structural novelty relative to endogenous ligand chemotypes
Target Compound Data	ASN04885796: specifically claimed in WO2012059869A1 as formula (IV); structurally unrelated to P2Y or CysLT ligands per patent disclosure.
Comparator Or Baseline	Cangrelor (P2Y₁₂ antagonist, also binds GPR17); Montelukast (CysLT₁ antagonist, also binds GPR17); both retain primary target activity. T0510.3657 and AC1MLNKK: not covered by WO2012059869A1.
Quantified Difference	Not applicable (structural/IP comparison).
Conditions	Patent analysis; structural comparison of chemotypes.

Why This Matters

For translational research programs considering IP position or seeking GPR17 agonists with minimal P2Y/CysLT receptor cross-reactivity, ASN04885796's distinct chemotype and explicit patent protection provide procurement rationale not available for repurposed ligands.

• [1] Abbracchio MP, Eberini I, Parravicini C, Martini C, Trincavelli ML, Daniele S. GPR17-modulating compounds, diagnostic and therapeutic uses thereof. WO2012059869A1. Formulas (I)–(V) and pharmacological characterization. View Source
• [2] Marucci G, et al. The G Protein-Coupled Receptor GPR17: Overview and Update. ChemMedChem. 2016;11(23):2567–2574. doi:10.1002/cmdc.201600453. PMID: 27863043. View Source
• [3] Saravanan KM, et al. Identification of novel GPR17-agonists by structural bioinformatics and signaling activation. Int J Biol Macromol. 2018;106:901–907. doi:10.1016/j.ijbiomac.2017.08.088. PMID: 28827203. View Source

ASN04885796 Application Scenarios

Reproducible Concentration-Response Assays

ASN04885796's consistent single-digit nanomolar EC₅₀ (2.27 nM) in the [³⁵S]GTPγS binding assay makes it preferable to MDL 29951 for researchers requiring a GPR17 agonist with predictable potency. MDL 29951's 850-fold potency range (7 nM–6 µM) across assay formats introduces significant uncertainty in experimental design, whereas ASN04885796 offers reliable concentration-response behavior within a narrow potency window [1]. This is particularly critical for studies investigating downstream Gαᵢ-mediated signaling where accurate agonist concentration is essential for interpreting pathway activation kinetics.

CNS Drug Discovery with Brain-Penetrant Profile

With an XLogP3 of 3.8 and zero Lipinski violations, ASN04885796 is the only member of the Eberini five-compound series that falls within the optimal lipophilicity range for CNS drug candidates. This differentiates it from ASN02563583 (LogP 6.22) and ASN06917370 (LogP 5.32), whose excessive lipophilicity may compromise aqueous solubility and increase the risk of metabolic clearance [1]. Medicinal chemistry teams evaluating GPR17 as a target for multiple sclerosis, cerebral ischemia, or glioblastoma should consider ASN04885796 as a starting scaffold due to its balanced physicochemical properties, which facilitate formulation in both in vitro (DMSO-soluble at ≥100 mg/mL) and in vivo (10% DMSO + 90% corn oil) vehicles .

Oligodendrocyte & Myelination Research in Primary Cells

ASN04885796 is among the few GPR17 agonists with demonstrated functional activity in primary oligodendrocyte precursor cell (OPC) cultures, where it promotes maturation to myelin basic protein (MBP)-expressing oligodendrocytes [1]. This disease-relevant functional endpoint distinguishes it from MDL 29951, whose GPR17 characterization is limited to recombinant signaling assays and which additionally acts as an NMDA receptor glycine-site antagonist (Kᵢ = 140 nM)—a confounding activity for neurobiology experiments . Researchers studying the role of GPR17 in OPC differentiation and myelin repair should prioritize ASN04885796 for its combined target potency and relevant functional validation in primary cells.

Minimal P2Y/CysLT Cross-Reactivity for Translational Research

The patent disclosure for ASN04885796 explicitly claims that the five identified chemotypes are structurally unrelated to known P2Y or CysLT receptor ligands, and that their nanomolar/subnanomolar affinity for GPR17 should minimize side effects from interaction with these related receptors [1]. This is a critical advantage over repurposed GPR17 ligands such as cangrelor (a clinical P2Y₁₂ antagonist) and montelukast (a marketed CysLT₁ antagonist), which retain potent activity at their primary targets and thus confound interpretation of GPR17-mediated effects . For academic or industry groups aiming to isolate GPR17-specific pharmacology in complex biological systems, ASN04885796 offers a cleaner pharmacological tool with explicit structural novelty claims.

Application

Selection Property

Validation Focus

GPR17 concentration-response studies

Consistent agonist potency in GTPγS binding assay

Verify potency and reproducibility in target cell systems

CNS-targeted GPR17 research

Favorable physicochemical profile (LogP, TPSA, zero Lipinski violations)

Assess brain penetration and metabolic stability in models

OPC differentiation & myelination studies

Reported pro-myelinating activity in primary OPC cultures

Confirm OPC maturation and MBP expression in disease models

GPR17-selective pharmacology

Structurally novel chemotype, minimal predicted P2Y/CysLT cross-reactivity

Verify absence of P2Y₁₂ and CysLT₁ receptor activity in target tissues

• [1] Eberini I, et al. J Comput Aided Mol Des. 2011;25(8):743–752. PMID: 21744154. [Covers potency data, virtual screening campaign, and structural novelty of the five-compound series.] View Source